Cas no 151265-33-7 ((9b,11b,16a)-9,11-Epoxy-21-hydroxy-16-methylpregna-1,4-diene-3,20-dione)

(9b,11b,16a)-9,11-Epoxy-21-hydroxy-16-methylpregna-1,4-diene-3,20-dione structure
151265-33-7 structure
Product Name:(9b,11b,16a)-9,11-Epoxy-21-hydroxy-16-methylpregna-1,4-diene-3,20-dione
CAS No:151265-33-7
MF:C22H28O4
MW:356.455327033997
CID:65243
PubChem ID:87621744
Update Time:2025-04-18

(9b,11b,16a)-9,11-Epoxy-21-hydroxy-16-methylpregna-1,4-diene-3,20-dione Chemical and Physical Properties

Names and Identifiers

    • (9b,11b,16a)-9,11-Epoxy-21-hydroxy-16-methylpregna-1,4-diene-3,20-dione
    • (9B,11B,16A)-9,11-EPOXY-21-HYDROXY-16-METHYL-PREGNA-1,4-DIENE-3,20-DIONE
    • (9β,11β,16α)-9,11-Epoxy-21-hydroxy-16-Methyl-pregna-1,4-diene-3,20-dione
    • A,11
    • A,16
    • 9,11-Epoxy-9H-cyclopenta[a]phenanthrene,pregna-1,4-diene-3,20-dione deriv.
    • Desoximetasone 17-desoxi-oxido Impurity
    • (9beta,11beta,16alpha)-9,11-Epoxy-21-hydroxy-16-methyl-pregna-1,4-diene-3,20-dione
    • PAQNKVLQHJ
    • 9,11-Epoxy-21-hydroxy-16-methylpregna-1,4-diene-3,20-dione, (9beta,11beta,16alpha)-
    • SCHEMBL4105973
    • (9.BETA.,11.BETA.,16.ALPHA.)-9,11-EPOXY-21-HYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE
    • 9b,11b-Epoxy-21-hydroxy-16a-methylpregna-1,4-diene-3,20-dione
    • (9,11,16)-9,11-Epoxy-21-hydroxy-16-methyl-pregna-1,4-diene-3,20-dione
    • 9,11-EPOXY-21-HYDROXY-16-METHYLPREGNA-1,4-DIENE-3,20-DIONE, (9.BETA.,11.BETA.,16.ALPHA.)-
    • A928032
    • 151265-33-7
    • UNII-PAQNKVLQHJ
    • PREGNA-1,4-DIENE-3,20-DIONE, 9,11-EPOXY-21-HYDROXY-16-METHYL-, (9.BETA.,11.BETA.,16.ALPHA.)-
    • (1S,2S,10S,11S,13R,14S,15S,17S)-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one
    • E80482
    • Inchi: 1S/C22H28O4/c1-12-8-16-15-5-4-13-9-14(24)6-7-21(13,3)22(15)18(26-22)10-20(16,2)19(12)17(25)11-23/h6-7,9,12,15-16,18-19,23H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,18+,19-,20+,21+,22-/m1/s1
    • InChI Key: YSIAYLSGHHVHFY-SQQNWLPGSA-N
    • SMILES: O1[C@H]2C[C@]3(C)[C@@H](C(CO)=O)[C@H](C)C[C@H]3[C@@H]3CCC4=CC(C=C[C@]4(C)[C@@]132)=O

Computed Properties

  • Exact Mass: 356.19900
  • Monoisotopic Mass: 356.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 766
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • Density: 1.25
  • Melting Point: 176-178 ºC
  • PSA: 66.90000
  • LogP: 2.84920
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd